(4R,4aS,8aS)-4-phenyloctahydro-2H-pyrano[2,3-d]pyrimidin-2-one

• IUPAC Name: (4R,4aS,8aS)-4-phenyl-1,3,4,4a,5,6,7,8a-octahydropyrano[2,3-d]pyrimidin-2-one
• InChI: InChI=1S/C13H16N2O2/c16-13-14-11(9-5-2-1-3-6-9)10-7-4-8-17-12(10)15-13/h1-3,5-6,10-12H,4,7-8H2,(H2,14,15,16)/t10-,11-,12-/m0/s1
• InChI Key: YZKTXFOOOVUDSC-SRVKXCTJSA-N
• Canonical SMILES: C1CC2C(NC(=O)NC2OC1)C3=CC=CC=C3
• Isomeric SMILES: C1C[C@H]2[C@@H](NC(=O)N[C@H]2OC1)C3=CC=CC=C3
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

“(4R,4aS,8aS)-4-phenyloctahydro-2H-pyrano[2,3-d]pyrimidin-2-one” is a pyrimidin-2-one compound. Pyrimidin-2-one compounds are known to be used as dopamine D3 receptor ligands. They have a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Molecular Structure Analysis

The molecular structure of pyrimidin-2-one compounds has been studied using various computational tools. These studies involve the use of density functional theory (DFT) and other advanced wave function methods.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(4R,4aS,8aS)-4-phenyloctahydro-2H-pyrano[2,3-d]pyrimidin-2-one” include a molecular weight of 262.304 and a density of 1.2±0.1 g/cm3. The boiling point is 519.6±50.0 °C at 760 mmHg.

Future Directions

Pyrimidin-2-one compounds, due to their broad spectrum of activities, are being studied for their potential as therapeutic agents. Future research may focus on the design and development of novel drugs based on these compounds, with enhanced potency and selectivity.